Cas no 1170537-97-9 (5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide)

• Product Name: 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide
• CAS No: 1170537-97-9
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 5886819
• PubChem ID: 44072112
• Update Time: 2025-05-19

5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylsulfamoyl)-N-(4-propan-2-ylphenyl)furan-2-carboxamide
• 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide
• VU0647436-1
• AKOS024513833
• F5570-0281
• 1170537-97-9
• 5-(N,N-dimethylsulfamoyl)-N-(4-isopropylphenyl)furan-2-carboxamide

• Inchi： 1S/C16H20N2O4S/c1-11(2)12-5-7-13(8-6-12)17-16(19)14-9-10-15(22-14)23(20,21)18(3)4/h5-11H,1-4H3,(H,17,19)
• InChI Key： RYXYJWFDTRSXIX-UHFFFAOYSA-N
• SMILES： O1C(S(N(C)C)(=O)=O)=CC=C1C(NC1=CC=C(C(C)C)C=C1)=O

Computed Properties

• Exact Mass: 336.11437830g/mol
• Monoisotopic Mass: 336.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88Ų

Additional information on 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide

Introduction to 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide (CAS No. 1170537-97-9)

5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide, identified by its CAS number 1170537-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides and fused heterocyclic derivatives, featuring a furan core conjugated with a phenyl ring and a dimethylsulfamoyl functional group. The structural arrangement of this molecule imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The furan moiety in 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide contributes to its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition processes. This feature has been exploited in various research endeavors, particularly in the design of bioactive molecules targeting specific biological pathways. The presence of the dimethylsulfamoyl group enhances the compound's solubility in polar solvents while also providing a site for further functionalization, enabling chemists to tailor its pharmacological profile.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide to various biological targets with high accuracy. Studies have indicated that this compound exhibits potential as an inhibitor of enzymes involved in inflammatory pathways, making it a valuable scaffold for developing novel therapeutic agents. The propan-2-yl substituent on the phenyl ring adds another layer of conformational flexibility, which can be leveraged to optimize binding interactions with biological macromolecules.

In vitro experiments have demonstrated that 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide demonstrates moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The compound's ability to disrupt microtubule formation and induce apoptosis has been observed in preliminary trials, warranting further investigation into its mechanism of action. Additionally, the structural motifs present in this molecule have inspired the development of analogs with enhanced potency and selectivity.

The synthesis of 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide presents a fascinating challenge due to the complexity of its framework. Traditional synthetic routes involve multi-step reactions, including condensation, cyclization, and functional group transformations. However, recent methodologies have focused on greener and more efficient approaches, such as transition-metal-catalyzed cross-coupling reactions, which have significantly reduced reaction times and improved yields. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

The pharmacokinetic properties of 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide are another area of active investigation. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are crucial factors for drug development. Further research is needed to optimize its pharmacokinetic profile through structural modifications, ensuring that it meets the stringent requirements for clinical translation.

The role of computational modeling in understanding the behavior of 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level, guiding the design of more effective derivatives. These simulations also help predict potential side effects and drug-drug interactions, thereby accelerating the drug discovery process.

Future directions in the study of 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide include exploring its potential applications in treating neurological disorders. The structural features that contribute to its activity against inflammatory enzymes may also be relevant for targeting neuroinflammatory pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, 5-(dimethylsulfamoyl)-N-[4-(propan-2-yl)phenyl]furan-2-carboxamide (CAS No. 1170537-97-9) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of chemical features makes it a versatile scaffold for drug discovery, with potential applications spanning multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the development of next-generation pharmaceutical agents.